Cas no 135806-59-6 ((S)-6-Methoxy-2,5,7,8-tetramethylchroman-2-carboxylic acid)

(S)-6-Methoxy-2,5,7,8-tetramethylchroman-2-carboxylic acid structure
135806-59-6 structure
Product Name:(S)-6-Methoxy-2,5,7,8-tetramethylchroman-2-carboxylic acid
CAS No:135806-59-6
MF:C15H20O4
MW:264.316905021667
CID:824740
PubChem ID:329770245
Update Time:2025-04-19

(S)-6-Methoxy-2,5,7,8-tetramethylchroman-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-6-Methoxy-2,5,7,8-tetramethylchroman-2-carboxylic acid
    • (2S)-6-methoxy-2,5,7,8-tetramethyl-3,4-dihydrochromene-2-carboxylic acid
    • (S)-6-METHOXY-2,5,7,8-TETRAMETHYLCHROMANE-2-CARBOXYLIC ACID
    • (S)-Trolox methyl ether
    • (S)-TroloxTM-methylether
    • DTXSID20350938
    • EN300-7473128
    • 135806-59-6
    • SCHEMBL1286094
    • CS-0110150
    • MNBMVDGIDVXTOF-HNNXBMFYSA-N
    • (S)-6-Methoxy-2,5,7,8-tetramethylchroman-2-carboxylicacid
    • (2S)-6-methoxy-2,5,7,8-tetramethyl-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid
    • (S)-Trolox methyl ether, for chiral derivatization, >=98.0%
    • J-006777
    • AKOS022180916
    • J-007302
    • MDL： MFCD00171453
    • Inchi： 1S/C15H20O4/c1-8-9(2)13-11(10(3)12(8)18-5)6-7-15(4,19-13)14(16)17/h6-7H2,1-5H3,(H,16,17)/t15-/m0/s1
    • InChI Key： MNBMVDGIDVXTOF-HNNXBMFYSA-N
    • SMILES： O1C2C(C)=C(C)C(=C(C)C=2CC[C@]1(C(=O)O)C)OC

Computed Properties

  • Exact Mass: 264.13600
  • Monoisotopic Mass: 264.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Density: 1.145
  • Melting Point: 143-145 °C
  • Boiling Point: 416.8°C at 760 mmHg
  • Flash Point: 152.7°C
  • Refractive Index: 1.535
  • PSA: 55.76000
  • LogP: 2.57410
  • Optical Activity: [α]20/D −69±2°, c = 1% in ethanol

(S)-6-Methoxy-2,5,7,8-tetramethylchroman-2-carboxylic acid Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S22; S24/25

(S)-6-Methoxy-2,5,7,8-tetramethylchroman-2-carboxylic acid Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(S)-6-Methoxy-2,5,7,8-tetramethylchroman-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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(S)-6-Methoxy-2,5,7,8-tetramethylchroman-2-carboxylic acid
 135806-59-6 98.0%
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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 135806-59-6 ≥98.0% (sum of enantiomers, HPLC) ≥98.0%
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Enamine
EN300-7473128-0.05g
(2S)-6-methoxy-2,5,7,8-tetramethyl-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid
 135806-59-6 95%
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Enamine
EN300-7473128-0.1g
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 135806-59-6 95%
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Enamine
EN300-7473128-0.25g
(2S)-6-methoxy-2,5,7,8-tetramethyl-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid
 135806-59-6 95%
0.25g
 $1307.0 2024-05-23
Enamine
EN300-7473128-0.5g
(2S)-6-methoxy-2,5,7,8-tetramethyl-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid
 135806-59-6 95%
0.5g
 $2060.0 2024-05-23
Enamine
EN300-7473128-1.0g
(2S)-6-methoxy-2,5,7,8-tetramethyl-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid
 135806-59-6 95%
1.0g
 $2641.0 2024-05-23
Enamine
EN300-7473128-2.5g
(2S)-6-methoxy-2,5,7,8-tetramethyl-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid
 135806-59-6 95%
2.5g
 $5178.0 2024-05-23
Enamine
EN300-7473128-5.0g
(2S)-6-methoxy-2,5,7,8-tetramethyl-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid
 135806-59-6 95%
5.0g
 $7659.0 2024-05-23
Enamine
EN300-7473128-10.0g
(2S)-6-methoxy-2,5,7,8-tetramethyl-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid
 135806-59-6 95%
10.0g
 $11358.0 2024-05-23

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